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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

diverse applications of potassium carbonate (K₂CO₃), with a focus on its relevance in research

and pharmaceutical development.

Chemical Structure and Formula
Potassium carbonate is an inorganic compound with the chemical formula K₂CO₃.[1] It is the

dipotassium salt of carbonic acid.[2] The compound consists of two potassium cations (K⁺) and

one carbonate anion (CO₃²⁻).[1]

Chemical Identifiers:

IUPAC Name: Potassium carbonate[1]

CAS Number: 584-08-7[1]

Molecular Weight: 138.205 g/mol [1]

Physicochemical Properties
Potassium carbonate is a white, hygroscopic solid that is highly soluble in water, forming a

strongly alkaline solution.[1][3] It is insoluble in ethanol.[3][4] Often appearing as a damp or wet

solid due to its deliquescent nature, it readily absorbs moisture from the air.[1][4]
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Property Value

Appearance White, hygroscopic solid[1]

Molar Mass 138.205 g/mol [1]

Density 2.43 g/cm³[1]

Melting Point 891 °C (1,636 °F; 1,164 K)[1]

Boiling Point Decomposes[1]

Solubility in water 110.3 g/100 mL (20 °C)[1]

Acidity (pKa) 10.25[1]

Synthesis and Production
The primary industrial method for producing potassium carbonate involves the reaction of

potassium hydroxide with carbon dioxide:[1]

2 KOH + CO₂ → K₂CO₃ + H₂O

An alternative method involves treating potassium chloride with carbon dioxide in the presence

of an organic amine to yield potassium bicarbonate, which is then calcined:[1]

2 KHCO₃ → K₂CO₃ + H₂O + CO₂

Experimental Protocol: Synthesis of 7,12-dihydro-
1,3,6,7,12-pentaazapleiadenes using K₂CO₃
This section details a representative experimental protocol where potassium carbonate is used

as a reagent in a multi-step organic synthesis.

Objective: To synthesize 7,12-dihydro-1,3,6,7,12-pentaazapleiadenes.[5]

Reagents and Conditions:

Potassium Carbonate (K₂CO₃) (2 equivalents)[5]
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Dimethylformamide (DMF)[5]

Dimethylformamide-dimethyl acetal (DMF-DMA)[5]

Anhydrous Stannous Chloride (SnCl₂) (5 equivalents)[5]

Stannous Chloride Dihydrate (SnCl₂·2H₂O) (5 equivalents)[5]

Dry Tetrahydrofuran (THF)[5]

Step-by-step Procedure:

Step i: The initial reaction is carried out in DMF at room temperature for 30 minutes using 2

equivalents of K₂CO₃.[5]

Step ii: The reaction mixture is then treated with DMF-DMA and heated to 130°C for 3.5

hours.[5]

Step iii: Following this, the intermediate is refluxed in dry THF with 5 equivalents of

anhydrous SnCl₂ for 6 hours.[5]

Step iv: In the final step, the product is refluxed in dry THF with 5 equivalents of SnCl₂·2H₂O

for 18 hours to yield the target compound.[5]

Applications in Research and Drug Development
While not a therapeutic agent itself, potassium carbonate plays several crucial roles in the

chemical and pharmaceutical sciences.

Catalyst and Reagent: It is widely used as a base in organic synthesis. For instance, it has

been utilized as a catalyst in Biginelli-type reactions for the synthesis of dihydropyrimidines,

which are known to possess antimicrobial activity.[6]

Drying Agent: In laboratory settings, K₂CO₃ is a common drying agent for ketones, alcohols,

and amines before distillation.[3]

Buffering Agent: Its alkaline properties make it an effective buffering agent to control pH in

various chemical reactions and formulations, including in the production of wine.[3]
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Excipient in Formulations: Potassium carbonate can be used as an excipient in drug

formulations.[7]

Potassium Supplement: It can serve as a dietary supplement to address low blood

potassium levels.[4]

It is important to note that while "K2" is a term often associated with synthetic cannabinoids,

this is distinct from the chemical compound K₂CO₃.[8][9] The term "K2" in that context refers to

a brand of herbal incense products containing synthetic cannabinoid receptor agonists.[8]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate a generalized experimental workflow and a conceptual

relationship involving K₂CO₃ in a synthetic chemistry context.
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Caption: A generalized workflow for an organic synthesis reaction utilizing K₂CO₃ as a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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